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Compound of Interest

Compound Name: Calcium dodecyl! sulfate

Cat. No.: B12742070

An In-depth Technical Guide to the Physical and Chemical Properties of Calcium Dodecyl
Sulfate Powder

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical and chemical
properties of calcium dodecyl sulfate powder. Due to the limited availability of experimentally
determined quantitative data for the solid-state material, this document synthesizes information
from computational predictions and qualitative descriptions from scientific literature. It also
includes detailed experimental protocols for the synthesis of calcium dodecyl sulfate and
general methodologies for its characterization. This guide aims to be a valuable resource for
professionals in research and drug development by consolidating the current knowledge and
outlining established techniques for further investigation.

Introduction

Calcium dodecyl sulfate, the calcium salt of dodecyl sulfate, is an anionic surfactant of
interest in various scientific and industrial applications, including pharmaceuticals and material
science. Its properties as a surfactant with a divalent counterion give it unique characteristics
compared to its monovalent counterpart, sodium dodecyl sulfate (SDS). Understanding the
physical and chemical properties of its powdered form is crucial for its handling, formulation,
and application.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12742070?utm_src=pdf-interest
https://www.benchchem.com/product/b12742070?utm_src=pdf-body
https://www.benchchem.com/product/b12742070?utm_src=pdf-body
https://www.benchchem.com/product/b12742070?utm_src=pdf-body
https://www.benchchem.com/product/b12742070?utm_src=pdf-body
https://www.benchchem.com/product/b12742070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12742070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This guide summarizes the available data on the physical and chemical properties of calcium
dodecyl sulfate powder, provides detailed experimental protocols for its synthesis and
characterization, and uses visualizations to illustrate key processes. It is important to note that
while extensive data is available for the related compound calcium dodecylbenzene sulfonate,
experimentally determined quantitative physical data for solid calcium dodecyl sulfate is not
widely published. Therefore, this guide distinguishes between experimental and computed data
where applicable.

Physical and Chemical Properties

The general and computed physical and chemical properties of calcium dodecyl sulfate are
summarized in the tables below.

Table 1: General Properties of Calcium Dodecyl Sulfate

Property Value Source
Chemical Name Calcium Dodecyl Sulfate [1]
CAS Number 4780-52-3 [2]
Molecular Formula C24Hs50Ca0sS2 [1]
Molecular Weight 570.85 g/mol [2]
Appearance White precipitate/powder [3]

Table 2: Computed Physical Properties of Calcium Dodecyl Sulfate
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Property Computed Value Source
Exact Mass 305.11000 [2]
LogP 4.46490 [2]
Topological Polar Surface Area  74.81 A2 [2]
Heavy Atom Count 18 [1]
Formal Charge 0 [1]
Complexity 281 [1]
Solubility

Calcium dodecyl sulfate is described as being virtually insoluble in water.[3] Its solubilization
can be increased in aqueous micellar solutions of sodium dodecyl sulfate.[3]

Experimental Protocols

This section details the experimental protocol for the synthesis of calcium dodecyl sulfate
powder and provides general methodologies for the determination of its key physical
properties.

Synthesis of Calcium Dodecyl Sulfate Powder

This protocol is based on the precipitation method described in the scientific literature.[3]

Objective: To synthesize calcium dodecyl sulfate powder by precipitation from sodium
dodecyl sulfate and calcium chloride.

Materials:
o Sodium dodecyl sulfate (SDS), specially pure
o Ethanol

¢ Calcium chloride dihydrate (CaClz-2H20), reagent grade
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e Phosphorus pentoxide (P40O10)

e Deionized water

Equipment:

» Beakers

e Magnetic stirrer and stir bar

e Vibromixer (optional)

« Filtration apparatus (e.g., Buchner funnel and flask)
 Filter paper

» Drying oven or desiccator

Procedure:

o Recrystallization of SDS: Dissolve the specially pure sodium dodecyl sulfate in ethanol.
Recrystallize the SDS twice from ethanol to ensure high purity.

o Preparation of Solutions: Prepare an aqueous solution of the recrystallized sodium dodecyl
sulfate. Prepare a separate aqueous solution of calcium chloride dihydrate.

» Precipitation: While stirring the sodium dodecyl sulfate solution, slowly add the calcium
chloride dihydrate solution. A white precipitate of calcium dodecyl sulfate will form.

« Filtration: Filter the resulting suspension using a filtration apparatus to separate the calcium
dodecyl sulfate precipitate from the supernatant.

e Drying: Dry the collected calcium dodecyl sulfate precipitate over phosphorus pentoxide in
a desiccator until a constant weight is achieved.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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